Cas no 2172146-87-9 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid
• CAS No: 2172146-87-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5921969
• PubChem ID: 165542785
• Update Time: 2025-06-09

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid
• 2172146-87-9
• EN300-1494553
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}pentanoic acid

• Inchi： 1S/C27H34N2O5/c1-2-10-19(26(31)32)17-29-25(30)15-4-3-9-16-28-27(33)34-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,2-4,9-10,15-18H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： HCIALWRLWKJNSP-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NCC(C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid

Research Briefing on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid (CAS: 2172146-87-9)

In recent years, the compound 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid (CAS: 2172146-87-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and hexanoic acid linker, plays a pivotal role in peptide synthesis and drug development. The Fmoc group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making it an indispensable tool for researchers.

The primary application of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid lies in its use as a building block for the synthesis of complex peptides and peptidomimetics. Recent studies have highlighted its utility in the development of targeted drug delivery systems, where its amphiphilic nature enables the formation of self-assembling nanostructures. These nanostructures can encapsulate therapeutic agents, enhancing their bioavailability and reducing off-target effects. Additionally, the compound's compatibility with automated peptide synthesizers has streamlined the production of high-purity peptides for both research and clinical applications.

One of the most groundbreaking studies involving this compound was published in the Journal of Medicinal Chemistry in 2023. The research team demonstrated that 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid could be conjugated with anticancer peptides to improve their stability and cellular uptake. The study employed a combination of nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized conjugates. In vitro assays revealed a marked increase in the cytotoxic activity of the peptide-drug conjugates compared to the standalone peptides, underscoring the compound's potential as a versatile linker in oncology therapeutics.

Another notable advancement was reported in a 2024 Nature Communications article, which explored the use of this compound in the development of protease-resistant peptide therapeutics. By incorporating 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid into the peptide backbone, researchers were able to significantly enhance the metabolic stability of the therapeutic peptides in serum. This innovation addresses a longstanding challenge in peptide-based drug development, where rapid degradation by proteases often limits clinical efficacy.

Looking ahead, the versatility of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid continues to inspire new applications. Ongoing research is investigating its potential in the design of multifunctional nanocarriers for gene delivery and its role in the synthesis of peptide-based vaccines. As the demand for precision medicine grows, this compound is poised to remain at the forefront of innovation in chemical biology and pharmaceutical sciences.